Cas no 1235004-36-0 (2-(4-chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide
• CAS No: 1235004-36-0
• MF: C₁₅H₂₁ClN₂O₃S
• MW: 344.856841802597
• CID: 5923932
• PubChem ID: 49688259
• Update Time: 2025-06-09

2-(4-chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide
• AKOS024492030
• F5033-2873
• 2-(4-chlorophenyl)-N-[(1-methylsulfonylpiperidin-4-yl)methyl]acetamide
• 2-(4-chlorophenyl)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]acetamide
• VU0631228-1
• 1235004-36-0
• 2-(4-chlorophenyl)-N-((1-(methylsulfonyl)piperidin-4-yl)methyl)acetamide

• Inchi： 1S/C15H21ClN2O3S/c1-22(20,21)18-8-6-13(7-9-18)11-17-15(19)10-12-2-4-14(16)5-3-12/h2-5,13H,6-11H2,1H3,(H,17,19)
• InChI Key： KJRKZZXNAOGTPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NCC1CCN(CC1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 344.0961414g/mol
• Monoisotopic Mass: 344.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide

Introduction to 2-(4-Chlorophenyl)-N-(1-Methanesulfonylpiperidin-4-yl)methylacetamide (CAS No. 1235004-36-0)

2-(4-Chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide, with the CAS number 1235004-36-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chlorophenyl group, a piperidine ring, and a methanesulfonyl moiety. These structural features contribute to its potential therapeutic applications and biological activities.

The molecular formula of 2-(4-Chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide is C₁₈H₂₃ClNO₃S, and its molecular weight is 366.89 g/mol. The compound is a white crystalline solid with a melting point of approximately 155-157°C. Its solubility in water is limited, but it is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.

In recent years, 2-(4-Chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide has been the subject of extensive research due to its potential as a therapeutic agent. Studies have shown that this compound exhibits significant biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. These activities are attributed to its ability to modulate various signaling pathways and receptors in the body.

Anti-inflammatory Activity: One of the key areas of research for 2-(4-Chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. Additionally, in vivo studies using animal models have shown that it can reduce inflammation in conditions such as arthritis and colitis.

Analgesic Activity: Another important aspect of 2-(4-Chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide is its analgesic potential. Research has indicated that this compound can effectively alleviate pain by acting on central and peripheral pain pathways. It has been shown to reduce nociceptive responses in various pain models, including thermal hyperalgesia and mechanical allodynia.

Neuroprotective Activity: The neuroprotective properties of 2-(4-Chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide have also been extensively studied. This compound has been found to protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that it can improve cognitive function and reduce neuronal damage in animal models of these diseases.

The mechanism of action of 2-(4-Chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide is not yet fully understood, but several hypotheses have been proposed. One possibility is that it acts as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in pain and inflammation signaling pathways. Another hypothesis suggests that it may interact with ion channels or enzymes involved in the production of inflammatory mediators.

In addition to its therapeutic potential, 2-(4-Chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide has also been studied for its pharmacokinetic properties. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a drug candidate. Preclinical studies have demonstrated that it can be effectively absorbed from the gastrointestinal tract and distributed to various tissues, including the brain.

The safety profile of 2-(4-Chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide has also been evaluated in preclinical studies. These studies have indicated that it has a low toxicity profile and does not cause significant adverse effects at therapeutic doses. However, further research is needed to fully assess its safety in humans.

In conclusion, 2-(4-Chlorophenyl)-N-(1-methanesulfonylpiperidin-4-yl)methylacetamide (CAS No. 1235004-36-0) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.